Cas no 1699627-83-2 (5-Tert-butylpyridine-2-sulfonamide)

• Product Name: 5-Tert-butylpyridine-2-sulfonamide
• CAS No: 1699627-83-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD29492851
• CID: 5244998
• PubChem ID: 107875407
• Update Time: 2025-10-28

5-Tert-butylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-tert-butylpyridine-2-sulfonamide
• 2-Pyridinesulfonamide, 5-(1,1-dimethylethyl)-
• 5-Tert-butylpyridine-2-sulfonamide

• MDL： MFCD29492851
• Inchi： 1S/C9H14N2O2S/c1-9(2,3)7-4-5-8(11-6-7)14(10,12)13/h4-6H,1-3H3,(H2,10,12,13)
• InChI Key： JALDBGJXELTYJT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=N1)C(C)(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-Tert-butylpyridine-2-sulfonamide

Introduction to 5-Tert-butylpyridine-2-sulfonamide (CAS No. 1699627-83-2)

5-Tert-butylpyridine-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1699627-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in medicinal chemistry. The presence of a tert-butyl group at the 5-position of the pyridine ring and a sulfonamide moiety at the 2-position imparts unique structural and functional properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The tert-butylpyridine core structure contributes to the compound's lipophilicity, which is often a critical factor in drug design, particularly in terms of membrane permeability and bioavailability. Meanwhile, the sulfonamide group is renowned for its ability to act as a hydrogen bond acceptor and donor, enhancing interactions with biological targets such as enzymes and receptors. These characteristics make 5-Tert-butylpyridine-2-sulfonamide a promising candidate for various applications, including the development of novel therapeutic agents.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. For instance, they have been explored as antimicrobial agents, anti-inflammatory compounds, and even as intermediates in the synthesis of more complex molecules. The specific arrangement of functional groups in 5-Tert-butylpyridine-2-sulfonamide may confer unique pharmacological properties that differentiate it from other sulfonamides. This has prompted researchers to investigate its potential in several therapeutic areas.

One of the most compelling aspects of 5-Tert-butylpyridine-2-sulfonamide is its versatility as a building block in medicinal chemistry. The tert-butyl group can serve as a handle for further derivatization, allowing chemists to modify its properties systematically. For example, introducing additional substituents or altering the electronic distribution around the pyridine ring could lead to compounds with enhanced binding affinity or altered metabolic stability. Such modifications are crucial steps in optimizing lead compounds for clinical development.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in targeting enzymes involved in metabolic pathways. The sulfonamide moiety is known to interact with hydrophobic pockets or charged residues in protein active sites, making it an effective pharmacophore. In the context of 5-Tert-butylpyridine-2-sulfonamide, this interaction may be modulated by the presence of the tert-butyl group, which could influence both potency and selectivity. This has opened up new avenues for exploring its potential as a scaffold for enzyme inhibition.

The synthesis of 5-Tert-butylpyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by sulfonation and subsequent protection-deprotection steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups efficiently. The development of robust synthetic methodologies is essential for scaling up production and facilitating further research.

Beyond its pharmaceutical applications, 5-Tert-butylpyridine-2-sulfonamide has shown promise in materials science and chemical biology. Its unique structural features make it suitable for use as a ligand in coordination chemistry or as a probe in biochemical assays. For instance, it could be employed to study protein-ligand interactions or to develop sensors for detecting small molecules. The versatility of this compound underscores its importance not only as a potential drug but also as a tool for scientific exploration.

The growing interest in 5-Tert-butylpyridine-2-sulfonamide has led to several innovative research projects aimed at uncovering its full potential. Collaborative efforts between synthetic chemists and biologists are increasingly common, with the goal of identifying new therapeutic targets and developing novel drug candidates based on this scaffold. Such interdisciplinary approaches are crucial for translating basic research into tangible medical breakthroughs.

In conclusion, 5-Tert-butylpyridine-2-sulfonamide (CAS No. 1699627-83-2) represents a fascinating compound with significant implications for pharmaceutical research and beyond. Its unique structural features, combined with its versatility as a chemical scaffold, make it an attractive candidate for further exploration. As scientific understanding continues to evolve, it is likely that new applications and insights will emerge, further solidifying its role in advancing both medicine and chemistry.